Cas no 2138575-44-5 (2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo2.2.2octane)

• Product Name: 2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo2.2.2octane
• CAS No: 2138575-44-5
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 6286311
• PubChem ID: 165500929
• Update Time: 2025-10-31

2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo2.2.2octane
• EN300-1167520
• 2138575-44-5
• 2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo[2.2.2]octane

• Inchi： 1S/C12H15N3O4S/c16-15(17)10-3-5-12(6-4-10)20(18,19)14-8-9-1-2-11(14)7-13-9/h3-6,9,11,13H,1-2,7-8H2
• InChI Key： PAEVOVBEUICWON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC2CCC1CN2)(=O)=O

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 104Ų

Additional information on 2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo2.2.2octane

Comprehensive Overview of 2-(4-Nitrobenzenesulfonyl)-2,5-Diazabicyclo[2.2.2]octane (CAS No. 2138575-44-5)

The compound 2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo[2.2.2]octane (CAS No. 2138575-44-5) is a highly specialized chemical entity with significant relevance in modern organic synthesis and pharmaceutical research. This bicyclic structure, featuring a diazabicyclo[2.2.2]octane core, is functionalized with a 4-nitrobenzenesulfonyl group, which imparts unique reactivity and potential applications in drug discovery and material science. Its molecular architecture combines rigidity with functional versatility, making it a subject of growing interest among chemists and researchers.

In recent years, the demand for novel heterocyclic compounds like 2,5-diazabicyclo[2.2.2]octane derivatives has surged, driven by their utility as building blocks in medicinal chemistry. The nitrobenzenesulfonyl moiety in this compound is particularly noteworthy, as it serves as a protective group or a leaving group in multi-step synthetic routes. Researchers are increasingly exploring its role in click chemistry and bioconjugation, aligning with trends in targeted drug delivery and proteolysis-targeting chimeras (PROTACs).

The CAS No. 2138575-44-5 has also garnered attention in computational chemistry studies, where its molecular docking properties are analyzed for interactions with biological targets. This aligns with the broader industry shift toward AI-driven drug design, a hot topic in 2024. Its lipophilicity and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a frequent search query among neuropharmacology enthusiasts.

From a synthetic perspective, the compound’s bicyclo[2.2.2]octane scaffold offers steric constraints that are valuable in stereoselective synthesis. This feature resonates with current interests in asymmetric catalysis and chiral auxiliaries, frequently discussed in academic forums. Environmental considerations are also addressed, as the nitro group can be selectively reduced to an amine under green chemistry conditions, a technique highlighted in sustainable chemistry webinars.

Analytical challenges associated with 2-(4-nitrobenzenesulfonyl)-2,5-diazabicyclo[2.2.2]octane include its characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS). These techniques dominate search trends among analytical chemists, reflecting the compound’s complexity. Furthermore, its stability under various pH conditions is a recurring question in online Q&A platforms, emphasizing the need for detailed stability studies.

In material science, derivatives of this compound are explored for supramolecular assemblies due to their hydrogen-bond acceptor/donor sites. This intersects with nanotechnology trends, particularly in molecular machines and self-healing polymers. Patent databases reveal incremental innovations leveraging its core structure, often tagged with keywords like “high-performance polymers” and “advanced coatings.”

To summarize, CAS No. 2138575-44-5 represents a nexus of interdisciplinary research. Its applications span from pharmaceutical intermediates to smart materials, addressing contemporary scientific queries while adhering to safety and regulatory standards. As synthetic methodologies evolve, this compound is poised to remain a focal point in peer-reviewed journals and grant proposals worldwide.